Cas no 2680835-00-9 (2-2,2,2-trifluoro-N-(2-phenylethyl)acetamidobenzoic acid)

• Product Name: 2-2,2,2-trifluoro-N-(2-phenylethyl)acetamidobenzoic acid
• CAS No: 2680835-00-9
• MF: C₁₇H₁₄F₃NO₃
• MW: 337.29317522049
• CID: 5627361
• PubChem ID: 165935608
• Update Time: 2025-08-05

2-2,2,2-trifluoro-N-(2-phenylethyl)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680835-00-9
• 2-[2,2,2-trifluoro-N-(2-phenylethyl)acetamido]benzoic acid
• EN300-28296572
• 2-2,2,2-trifluoro-N-(2-phenylethyl)acetamidobenzoic acid

• Inchi： 1S/C17H14F3NO3/c18-17(19,20)16(24)21(11-10-12-6-2-1-3-7-12)14-9-5-4-8-13(14)15(22)23/h1-9H,10-11H2,(H,22,23)
• InChI Key： GOCRURUXMXVCEO-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC=CC=1C(=O)O)CCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 337.09257779g/mol
• Monoisotopic Mass: 337.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-2,2,2-trifluoro-N-(2-phenylethyl)acetamidobenzoic acid

2-2,2,2-Trifluoro-N-(2-phenylethyl)acetamidobenzoic Acid: A Comprehensive Overview

2-2,2,2-Trifluoro-N-(2-phenylethyl)acetamidobenzoic acid, identified by the CAS number 1180835-00-9, is a chemically synthesized compound with significant potential in various fields of science and technology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a trifluoro group and an acetamido group attached to a phenethylamine chain. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 1180835-00-9 involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of the trifluoro group is achieved through electrophilic substitution reactions, while the acetamido group is introduced via nucleophilic acyl substitution. The phenethylamine chain is then coupled to the acetamido group using coupling agents such as EDCI or DCC in the presence of a suitable catalyst. This sequence of reactions ensures high yields and purity of the final product.

Recent studies have highlighted the potential of 1180835-00-9 in the field of drug discovery. The trifluoro group enhances the lipophilicity of the molecule, making it more bioavailable. Additionally, the phenethylamine chain contributes to the compound's ability to penetrate cellular membranes, which is crucial for its pharmacokinetic properties. These attributes make it a promising candidate for developing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In terms of applications, 1180835-00-9 has shown remarkable activity in preclinical models of cancer. Researchers have demonstrated that this compound can inhibit key enzymes involved in tumor progression and metastasis. Furthermore, its ability to modulate signaling pathways such as MAPK and PI3K/AKT has been extensively studied. These findings suggest that 1180835-00-9 could serve as a lead compound for developing novel anti-cancer therapies.

Beyond its therapeutic potential, 1180835-00-9 has also found applications in materials science. Its unique structure allows it to act as a building block for constructing advanced materials with tailored properties. For instance, it has been used in the synthesis of self-healing polymers and stimuli-responsive hydrogels. These materials exhibit exceptional mechanical strength and responsiveness to external stimuli, making them suitable for applications in drug delivery systems and tissue engineering.

The environmental impact of 1180835-00-9 has also been a subject of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms and degrades efficiently under aerobic conditions. These characteristics make it an eco-friendly alternative to traditional chemicals used in various industrial processes.

In conclusion, 1180835-00-9, or 2-2,2,2-trifluoro-N-(2-phenylethyl)acetamidobenzoic acid, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing science and technology.